Cas no 2361898-27-1 (Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate)

Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate is a chiral cyclohexane derivative featuring a tert-butyl ester and an acrylamide-linked benzoyl moiety. Its stereochemically defined (1R,3S) configuration ensures precise reactivity in asymmetric synthesis or pharmaceutical intermediate applications. The tert-butyl group enhances stability, while the acrylamide functionality offers potential for further derivatization via Michael addition or polymerization. The compound’s rigid cyclohexane backbone contributes to conformational control, making it valuable in medicinal chemistry for structure-activity studies. Its well-defined structure and functional group versatility support its use in targeted organic synthesis, particularly in peptide mimetics or bioactive molecule development.
Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate structure
2361898-27-1 structure
Product Name:Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate
CAS No:2361898-27-1
MF:C21H28N2O4
MW:372.458025932312
CID:6490166
PubChem ID:145904313
Update Time:2025-06-08

Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-26586699
    • 2361898-27-1
    • Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate
    • rac-tert-butyl (1R,3S)-3-[4-(prop-2-enamido)benzamido]cyclohexane-1-carboxylate
    • Z3672118357
    • Inchi: 1S/C21H28N2O4/c1-5-18(24)22-16-11-9-14(10-12-16)19(25)23-17-8-6-7-15(13-17)20(26)27-21(2,3)4/h5,9-12,15,17H,1,6-8,13H2,2-4H3,(H,22,24)(H,23,25)/t15-,17+/m1/s1
    • InChI Key: JSOZPJOUKHEPGA-WBVHZDCISA-N
    • SMILES: O(C(C)(C)C)C([C@@H]1CCC[C@@H](C1)NC(C1C=CC(=CC=1)NC(C=C)=O)=O)=O

Computed Properties

  • Exact Mass: 372.20490738g/mol
  • Monoisotopic Mass: 372.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84.5Ų

Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26586699-0.05g
rac-tert-butyl (1R,3S)-3-[4-(prop-2-enamido)benzamido]cyclohexane-1-carboxylate
2361898-27-1 95.0%
0.05g
$246.0 2025-03-20

Additional information on Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate

Introduction to Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate (CAS No. 2361898-27-1)

Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate, identified by its CAS number 2361898-27-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug discovery and development. The presence of multiple chiral centers, specifically highlighted in the (1R,3S) configuration, underscores the importance of stereochemistry in determining its biological activity and pharmacokinetic properties.

The structural framework of Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate incorporates several key pharmacophoric elements that contribute to its therapeutic potential. The cyclohexane ring provides a stable scaffold, while the tert-butyl group enhances lipophilicity and metabolic stability. The amine and carboxylate functionalities introduce polar interactions, facilitating binding to biological targets. Additionally, the prop-2-enoylamino and benzoyl groups contribute to hydrogen bonding capabilities, which are crucial for receptor interaction.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate and biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors, making it a promising candidate for therapeutic intervention. For instance, research has shown that this molecule interacts with protease inhibitors, which are critical in the treatment of viral infections and cancer. The precise stereochemical arrangement of the molecule appears to enhance binding efficacy, highlighting the importance of enantiopurity in drug design.

The synthesis of Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclohexane derivative followed by functional group modifications to introduce the prop-2-enoylamino and benzoyl groups. Advanced techniques such as asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only highlight the complexity of pharmaceutical chemistry but also demonstrate the ingenuity required to produce molecules with specific biological activities.

In vitro studies have provided valuable insights into the pharmacological profile of Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate. Initial experiments have shown that the compound exhibits inhibitory effects on various enzymes and receptors relevant to inflammatory diseases and neurodegenerative disorders. The mechanism of action appears to involve modulation of signaling pathways that are dysregulated in these conditions. For example, preliminary data suggest that this molecule may inhibit the activity of matrix metalloproteinases, which are implicated in tissue degradation and inflammation.

The potential therapeutic applications of Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate are broad and diverse. Given its interactions with enzymes and receptors involved in disease pathways, it holds promise for the treatment of conditions such as cancer, inflammation, and neurodegenerative diseases. Ongoing research is focused on evaluating its efficacy and safety in preclinical models. Additionally, efforts are underway to optimize its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

The development of novel pharmaceuticals relies heavily on innovative approaches to drug design and synthesis. Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate exemplifies how intricate molecular structures can be engineered to achieve specific therapeutic outcomes. By leveraging advances in synthetic chemistry and biotechnology, researchers continue to uncover new possibilities for treating complex diseases.

In conclusion, Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate (CAS No. 2361898-27-1) is a compound with significant potential in pharmaceutical applications. Its complex structure, stereochemical configuration, and functional groups make it a promising candidate for further investigation. As research progresses, this molecule is expected to contribute valuable insights into drug discovery and development across multiple therapeutic areas.

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